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Compound of Interest

Compound Name: 2-Nitro-3-pentanol

Cat. No.: B019294 Get Quote

This guide provides critical safety and logistical information for the handling of 2-Nitro-3-
pentanol in a laboratory setting. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals.

Hazard Summary: 2-Nitro-3-pentanol is a combustible liquid.[1] Its toxicological properties

have not been fully investigated, warranting careful handling to minimize exposure.[1] It may

cause respiratory tract irritation.[1]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are crucial when handling 2-Nitro-3-pentanol. The following

table summarizes the recommended PPE.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin Protection Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1]

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

[2]

Handling and Storage Procedures
Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid breathing any vapor, mist, or gas.[1]

Prevent contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[1]
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Empty containers may retain product residue and should be handled as if they were full.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed.[1]

Store away from incompatible substances such as strong oxidizing agents.[1]

Keep away from sources of ignition.[1]

Emergency Procedures
First Aid:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical attention.[1]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing and shoes. If irritation develops or persists, seek medical attention.[1]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If the individual is not breathing, give artificial respiration. Seek medical attention if a

cough or other symptoms appear.[1]

Ingestion: Do not induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek medical attention.[1]

Spill Response:

Remove all sources of ignition from the area.[1]

Ensure adequate ventilation.[1]

Wear the appropriate personal protective equipment as outlined in the PPE section.

Absorb the spill using an inert material such as vermiculite, sand, or earth.[1]
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Collect the absorbed material and place it into a suitable, closed container for disposal.[1]

Disposal Plan
Dispose of 2-Nitro-3-pentanol and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[1] Do not dispose of it down the drain or into the

environment.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 2-Nitro-3-
pentanol.
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Caption: Workflow for Safe Handling of 2-Nitro-3-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Pentanol, 3-nitro- | CAS#:5447-99-4 | Chemsrc [chemsrc.com]

2. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Nitro-3-pentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019294#personal-protective-equipment-for-handling-
2-nitro-3-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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